![molecular formula C18H13F2N3O2 B5564635 N-(2,5-difluorophenyl)-3-[(6-methyl-3-pyridazinyl)oxy]benzamide](/img/structure/B5564635.png)
N-(2,5-difluorophenyl)-3-[(6-methyl-3-pyridazinyl)oxy]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2,5-difluorophenyl)-3-[(6-methyl-3-pyridazinyl)oxy]benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug development. This compound is a selective inhibitor of a protein called poly(ADP-ribose) polymerase (PARP), which plays a crucial role in DNA repair.
Scientific Research Applications
Synthesis and Spectroscopic Properties
Research has been conducted on the synthesis and characterization of various benzamide derivatives, including those with difluorophenyl groups, which exhibit significant anti-pathogenic activities, especially against strains like Pseudomonas aeruginosa and Staphylococcus aureus known for their biofilm growth capabilities. These findings indicate the potential for developing novel antimicrobial agents with antibiofilm properties, utilizing the structural framework of difluorophenyl benzamides (Carmen Limban et al., 2011).
Molecular Aggregation Studies
A study on N-(difluorophenyl)benzamides and N-(phenyl)difluorobenzamides focused on understanding the role of fluorine in molecular aggregation. It demonstrated the influence of fluorine substitution patterns on molecular aggregation, rationalizing the relationships between fluorine/hydrogen atom permutations in substituted difluorobenzenes. This research provides insights into the structural properties that govern molecular interactions and aggregation behaviors in compounds related to N-(2,5-difluorophenyl)-3-[(6-methyl-3-pyridazinyl)oxy]benzamide (P. Mocilac et al., 2016).
Antineoplastic Potential
Investigations into the metabolism and disposition of novel antineoplastic agents, including benzamide derivatives, have shown a series of metabolic transformations leading to products with unique pharmacological properties. These studies underscore the importance of benzamide derivatives in the development of new therapies for cancer, highlighting their potential to influence the pharmacokinetic profiles and therapeutic efficacies of antineoplastic agents (Hong Zhang et al., 2011).
properties
IUPAC Name |
N-(2,5-difluorophenyl)-3-(6-methylpyridazin-3-yl)oxybenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H13F2N3O2/c1-11-5-8-17(23-22-11)25-14-4-2-3-12(9-14)18(24)21-16-10-13(19)6-7-15(16)20/h2-10H,1H3,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YNBXITUHOISNHZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(C=C1)OC2=CC=CC(=C2)C(=O)NC3=C(C=CC(=C3)F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H13F2N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.